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An In-depth Technical Guide on DA5-Htl Target Identification and Validation in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction
DA5-Htl is a chemical probe constructed by conjugating the multi-targeted kinase inhibitor

dasatinib with the HaloTag system. This design allows for the covalent and specific capture of

cellular targets of dasatinib, facilitating their identification and subsequent validation in cancer

cells. Dasatinib itself is known to inhibit the proliferation of cancer cells, and DA5-Htl has been

shown to inhibit cancer cell growth with a GI50 of 1.923 nM[1]. The identification of the

complete landscape of drug-binding proteins is crucial for understanding the mechanisms of

action of targeted therapies and for the discovery of novel therapeutic targets. This guide

provides a comprehensive overview of the methodologies for identifying and validating the

cellular targets of DA5-Htl.

Target Identification Using DA5-Htl
The primary application of DA5-Htl is in affinity-based protein profiling to identify the direct

binding targets of dasatinib within the cellular proteome. The HaloTag system allows for the

covalent and efficient capture of the DA5-Htl-protein complexes.

Experimental Workflow: Target Pull-down with DA5-Htl
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A typical workflow for identifying the protein targets of DA5-Htl involves treating cancer cell

lysates with the probe, capturing the probe-protein complexes, and identifying the bound

proteins using mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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